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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, purification, and

characterization of high-purity barium permanganate (Ba(MnO₄)₂). Barium permanganate is

a strong oxidizing agent with applications in various chemical syntheses. The quality and purity

of this reagent are critical for reproducible and reliable results in research and development.

This document outlines detailed experimental protocols for the preparation of high-purity

barium permanganate, presents quantitative data in a comparative format, and includes

visualizations of the experimental workflows.

Physical and Chemical Properties
Barium permanganate is a dark violet to brown crystalline solid.[1][2] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value

Chemical Formula Ba(MnO₄)₂

Molar Mass 375.198 g/mol [1]

Appearance Dark violet to brown crystals[1]

Density 3.77 g/cm³[1]

Solubility in Water 62.5 g/100 mL at 29 °C[1]

Melting Point Decomposes at 200 °C[2][3]

Thermal Stability Stable up to 180 °C[1]

Synthesis of High-Purity Barium Permanganate
Several methods for the synthesis of barium permanganate have been reported. The choice

of method often depends on the desired purity, yield, and available starting materials. This

guide details two primary methods: one achieving high purity via an aluminum permanganate

intermediate and a more traditional method involving the oxidation of barium manganate.

Method 1: Synthesis via Aluminum Permanganate
Intermediate
This method is reported to produce high-purity barium permanganate (>99.95%) with a high

isolated yield (92%).[4] The process involves the initial formation of aluminum permanganate

from potassium permanganate and aluminum sulfate, followed by a reaction with barium

hydroxide to yield barium permanganate.

Preparation of Aluminum Permanganate Solution:

Dissolve 550 g (0.825 mol) of aluminum sulfate octadecahydrate (Al₂(SO₄)₃·18H₂O) and

160 g (1.01 mol) of potassium permanganate (KMnO₄) in 500 mL of water at 80°C.[4]

Cool the mixture to 0°C and filter to remove any precipitates.[4]

Dilute the deep purple filtrate to 1000 mL with water.[4]
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Formation of Barium Permanganate:

Determine the aluminum content of the solution using a suitable analytical method such as

Inductively Coupled Plasma (ICP) emission spectrometry.[4]

Slowly add 1.5 equivalents of barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

(approximately 355 g, 1.125 mol) as an aqueous suspension to the aluminum

permanganate solution while stirring.[4]

Stir the mixture for 1 hour at room temperature and then filter.[4]

Analyze the filtrate for residual aluminum content and add another 2 equivalents of barium

hydroxide. Filter the solution again.[4]

Purification and Isolation:

Evaporate the clear filtrate to a volume of 200 mL and filter again to remove any further

precipitates.[4]

Cool the filtrate to 2°C to crystallize the barium permanganate.[4]

Collect the deep purple crystals by filtration. The reported yield of pure barium
permanganate is 431.0 g (92% isolated yield) with a purity of >99.95%.[4]
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Preparation of Aluminum Permanganate

Formation of Barium Permanganate Purification & Isolation

Potassium Permanganate (160g)

Dissolve & Mix
Aluminum Sulfate (550g)

Water (500mL, 80°C)

Cool to 0°C & Filter

Aluminum Permanganate Solution (1000mL)

Add Ba(OH)₂ & Stir (1h)Barium Hydroxide (aq) Filter Add excess Ba(OH)₂ & Filter Evaporate to 200mL & Filter Cool to 2°C Filter High-Purity Ba(MnO₄)₂ Crystals

Preparation of Barium Manganate Oxidation Purification

KMnO₄ (50g)

Heat & Stir to 95°CBa(NO₃)₂ (50g)

H₂O (500mL)

Add Ba(OH)₂ & Boil (2-3h)

Ba(OH)₂·8H₂O (100g)

Hot Filter & Wash Dry at 100°C Barium Manganate Suspend in H₂O & Heat to 60°C Pass Cl₂ for 30 min

Chlorine Gas

Filter Crude Ba(MnO₄)₂ Solution Evaporate & Remove BaCl₂ Evaporate to Dryness Crude Ba(MnO₄)₂ + BaCl₂

Digest with Ag₂SO₄ at 60°C

Silver Sulfate

Filter Evaporate to Dryness Pure Ba(MnO₄)₂

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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